Cas no 32746-94-4 (Ampicilloic Acid (>90%))

• Product Name: Ampicilloic Acid (>90%)
• CAS No: 32746-94-4
• MF: C₁₆H₂₁N₃O₅S
• MW: 367.42004275322
• CID: 1065433
• PubChem ID: 6914605
• Update Time: 2025-05-27

Ampicilloic Acid (>90%) Chemical and Physical Properties

Names and Identifiers

• Ampicilloic Acid
• [2R-[2α[R*(R*)],4β]]-α-[(AMinophenylacetyl)aMino]-4-carboxy-5,5-diMethyl-2
• the penicilloic acid of ampicillin
• Ampicillin Impurity D
• KDAWOPKDXRJNHV-MPPDQPJWSA-N
• (2r,4s)-2-[(R)-{[(2r)-2-Amino-2-Phenylacetyl]amino}(Carboxy)methyl]-5,5-Dimethyl-1,3-Thiazolidine-4-Carboxylic Acid
• AMPICILLIN SODIUM IMPURITY D [EP IMPURITY]
• (2R,4S)-2-((R)-((R)-2-Amino-2-phenylacetamido)(carboxy)methyl)-5,5-dimethylthiazolidine-4-carboxylic acid
• AMPICILLIN TRIHYDRATE IMPURITY D [EP IMPURITY]
• Glycine, (2R)-2-phenylglycyl-2-((2R,4S)-4-carboxy-5,5-dimethyl-2-thiazolidinyl)-, (2R)-
• .ALPHA.-AMINOBENZYLPENICILLOIC ACID
• Q27271572
• AIX
• (2R,4S)-2-[(R)-[[(2R)-2-amino-2-phenylacetyl]amino]-carboxymethyl]-5,5-dimethyl-1,3-thiazolidine-4-carboxylic acid
• Ampicilloic Acid (>90%)
• CHEMBL1237008
• alpha-Aminobenzylpenicilloic acid, Ampicilloic acid
• AMPICILLIN IMPURITY D [EP IMPURITY]
• DTXSID80186417
• (2R)-(2R)-2-Phenylglycyl-2-[(2R,4S)-4-carboxy-5,5-dimethyl-2-thiazolidinyl]glycine; a-(2-Amino-2-phenylacetamido)-4-carboxy-5,5-dimethyl-2-thiazolidineacetic Acid; [2R-[2a[R*(R*)],4ss]]-a-[(Aminophenylacetyl)amino]-4-carboxy-5,5-dimethyl-2-thiazolidineacetic Acid; a-Aminobenzylpenicilloic Acid; Ampicillin EP Impurity D;
• ZZ7
• alpha-Aminobenzylpenicilloic acid
• 32746-94-4
• 9384342O2N
• UNII-9384342O2N
• [2R-[2alpha[R*(R*)],4beta]]-alpha-[(AMinophenylacetyl)aMino]-4-carboxy-5,5-diMethyl-2
• DTXCID90108908
• AMPICILLIN TRIHYDRATE IMPURITY D (EP IMPURITY)
• AMPICILLIN SODIUM IMPURITY D (EP IMPURITY)
• AMPICILLIN IMPURITY D (EP IMPURITY)

• Inchi： 1S/C16H21N3O5S/c1-16(2)11(15(23)24)19-13(25-16)10(14(21)22)18-12(20)9(17)8-6-4-3-5-7-8/h3-7,9-11,13,19H,17H2,1-2H3,(H,18,20)(H,21,22)(H,23,24)/t9-,10+,11+,13-/m1/s1
• InChI Key： KDAWOPKDXRJNHV-MPPDQPJWSA-N
• SMILES： S1[C@H]([C@@H](C(=O)O)NC([C@@H](C2C=CC=CC=2)N)=O)N[C@@H](C(=O)O)C1(C)C

Computed Properties

• Exact Mass: 367.12000
• Monoisotopic Mass: 367.12019195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.2
• Topological Polar Surface Area: 167Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 707.1±60.0 °C at 760 mmHg
• Flash Point: 381.4±32.9 °C
• Solubility: Aqueous Acid (Slightly), DMSO (Slightly)
• PSA: 167.05000
• LogP: 1.57010
• Vapor Pressure: 0.0±2.4 mmHg at 25°C

Ampicilloic Acid (>90%) Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT
• Storage Condition：Hygroscopic, -20°C Freezer, Under inert atmosphere